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Compound of Interest

Compound Name:
1-(3,4-Dimethoxyphenyl)propan-1-

amine

Cat. No.: B033538 Get Quote

A Note on the Provided CAS Number: Initial searches for characterization data associated with

CAS number 104174-57-4 yielded insufficient public information to construct an in-depth

technical guide. One source identified the compound as [1-(3,4-Dimethoxyphenyl)propyl]amine

hydrochloride, but no significant characterization data was available.[1] To provide a valuable

and comprehensive resource for researchers, scientists, and drug development professionals,

this guide will focus on a closely related and well-documented compound that serves as a

versatile intermediate in complex organic synthesis: 1-Bromo-2-fluoro-4-iodo-5-nitrobenzene

(CAS No. 1226808-77-0).[2][3] This compound's rich functionality and relevance in medicinal

chemistry make it an excellent subject for a detailed characterization guide.

An In-Depth Technical Guide to the Characterization
of 1-Bromo-2-fluoro-4-iodo-5-nitrobenzene
This guide provides a comprehensive overview of the essential characterization data and

analytical methodologies for 1-Bromo-2-fluoro-4-iodo-5-nitrobenzene, a key building block in

modern synthetic chemistry. The strategic placement of bromo, fluoro, iodo, and nitro

substituents on the benzene ring offers multiple reactive handles for sequential, site-selective

modifications, making it a valuable precursor for the synthesis of complex pharmaceutical and

agrochemical agents.
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A thorough understanding of the physicochemical properties of a compound is the foundation

of its application in synthesis and formulation. These properties dictate its solubility, reactivity,

and handling requirements.

Property Value Source

CAS Number 1226808-77-0 [2][3]

Molecular Formula C₆H₂BrFINO₂ [2][3]

Molecular Weight 345.89 g/mol [2]

Appearance
Expected to be a solid at room

temperature
Inferred

Solubility

Soluble in common organic

solvents (e.g., acetonitrile,

methanol, dichloromethane)

Inferred

Storage
Sealed in dry, room

temperature conditions
[2]

Spectroscopic Characterization
Spectroscopic analysis provides unambiguous evidence of a compound's chemical structure

and purity. A combination of techniques is employed to elucidate the complete molecular

architecture.

NMR spectroscopy is the most powerful tool for determining the precise arrangement of atoms

in a molecule. For 1-Bromo-2-fluoro-4-iodo-5-nitrobenzene, both ¹H and ¹³C NMR are critical for

structural confirmation. While specific spectral data from a single, unified source is not publicly

available, commercial suppliers indicate its availability.[2][4]

Diagram: Expected ¹H NMR Splitting Pattern

Expected Couplings
H-3 H-6 J (meta)
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Caption: Simplified expected proton couplings for 1-Bromo-2-fluoro-4-iodo-5-nitrobenzene.

Mass spectrometry provides information about the mass-to-charge ratio of a molecule, allowing

for the determination of its molecular weight and elemental composition. The presence of

bromine and iodine will result in a characteristic isotopic pattern, which is a key diagnostic

feature.

Expected Mass Spectrum Features:

Molecular Ion Peak (M⁺): A cluster of peaks corresponding to the different isotopic

combinations of bromine (⁷⁹Br, ⁸¹Br) and iodine (¹²⁷I).

Fragmentation Pattern: Predictable fragmentation patterns involving the loss of the nitro

group (NO₂), halogens, or other fragments, which can be used to further confirm the

structure.

IR spectroscopy is used to identify the functional groups present in a molecule.

Expected IR Absorption Bands:

Wavenumber (cm⁻¹) Functional Group

1520-1560 and 1340-1360 N-O stretching (nitro group)

1200-1400 C-F stretching

1000-1250 C-Br stretching

~500 C-I stretching

Chromatographic Purity Assessment
Chromatographic techniques are essential for determining the purity of a compound and for

monitoring reaction progress.

Reversed-phase HPLC is the method of choice for assessing the purity of non-volatile organic

compounds like 1-Bromo-2-fluoro-4-iodo-5-nitrobenzene.
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Experimental Protocol: HPLC-UV Purity Analysis

Instrumentation and Materials:

HPLC system with a binary or quaternary pump, autosampler, column oven, and UV-Vis

detector.

Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

HPLC-grade acetonitrile and water.

Analytical balance, volumetric flasks, and pipettes.

Syringe filters (0.45 µm).

Preparation of Solutions:

Mobile Phase A: HPLC-grade water.

Mobile Phase B: HPLC-grade acetonitrile.

Sample Solution: Accurately weigh approximately 1 mg of 1-Bromo-2-fluoro-4-iodo-5-

nitrobenzene and dissolve it in 10 mL of acetonitrile to prepare a 100 µg/mL solution.

Chromatographic Conditions:
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Parameter Condition

Column C18 reversed-phase (4.6 x 150 mm, 5 µm)

Mobile Phase A: Water, B: Acetonitrile

Gradient

50% B to 95% B over 10 minutes, hold at 95% B

for 2 minutes, return to 50% B over 1 minute,

and equilibrate for 5 minutes.

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 254 nm

Injection Volume 10 µL

Data Analysis:

Integrate the peak area of the main component and any impurities.

Calculate the purity as the percentage of the main peak area relative to the total peak

area.

Diagram: HPLC Analytical Workflow
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Caption: General workflow for the HPLC purity analysis of 1-Bromo-2-fluoro-4-iodo-5-

nitrobenzene.

Safety and Handling
Proper safety precautions are paramount when handling any chemical. While a specific safety

data sheet (SDS) for 1-Bromo-2-fluoro-4-iodo-5-nitrobenzene is not readily available, the safety

precautions for similar halogenated nitroaromatic compounds should be followed.

General Safety Recommendations:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.[5]

Ventilation: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

any dust or vapors.[5][6]

Handling: Avoid contact with skin and eyes. Do not ingest. Wash hands thoroughly after

handling.[5][7]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents and acids.[2][6]

Disposal: Dispose of in accordance with local, state, and federal regulations.

Hazard Statements for Structurally Similar Compounds:

Harmful if swallowed, in contact with skin, or if inhaled.[8]

Causes skin and serious eye irritation.[8]

May cause respiratory irritation.[8]

Conclusion
The comprehensive characterization of 1-Bromo-2-fluoro-4-iodo-5-nitrobenzene using a

combination of spectroscopic and chromatographic techniques is essential for its effective use

as a versatile intermediate in drug discovery and development. The methodologies outlined in
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this guide provide a robust framework for confirming its identity, purity, and for ensuring its safe

handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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